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Compound of Interest

Compound Name: GDC-0834 (S-enantiomer)

L  Get Quote

Cat. No.: B1663581

Application Notes and Protocols for GDC-0834
(S-enantiomer)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed recommendations for the handling, storage, and use of GDC-
0834 (S-enantiomer), a potent and selective inhibitor of Bruton's tyrosine kinase (BTK).
Adherence to these guidelines is crucial for maintaining the compound's integrity and ensuring
accurate and reproducible experimental outcomes.

Compound Information

Parameter Value
(S)-N-(3-(6-((4-(1,4-dimethyl-3-oxopiperazin-2-
)phenyl)amino)-4-methyl-5-o0x0-4,5-

IUPAC Name yhp 2 ) y

dihydropyrazin-2-yl)-2-methylphenyl)-4,5,6,7-

tetrahydrobenzol[b]thiophene-2-carboxamide

Molecular Formula Cs3H36N603S
Molecular Weight 596.74 g/mol
CAS Number 1133432-50-4
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Storage Recommendations

Proper storage of GDC-0834 (S-enantiomer) is critical to prevent degradation and maintain its
biological activity. Recommendations for both solid and solution forms are provided below.

Solid Form (Powder)

. Recommended ]
Storage Condition Shelf Life
Temperature
Long-term -20°C Up to 3 years
Short-term 4°C Up to 2 years

It is recommended to store the solid compound in a tightly sealed container, protected from
light and moisture.

In Solution

. Recommended .
Storage Condition Shelf Life
Temperature
Long-term -80°C Up to 2 years
Short-term -20°C Up to 1 year

Stock solutions should be aliquoted into single-use volumes to avoid repeated freeze-thaw
cycles, which can lead to compound degradation.

Solubility

GDC-0834 (S-enantiomer) exhibits limited solubility in aqueous solutions. The recommended
solvent for preparing stock solutions is dimethyl sulfoxide (DMSO).

Solvent Solubility
DMSO > 32 mg/mL (= 53.62 mM)[1]
Water Insoluble
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Note on DMSO: Hygroscopic DMSO can significantly impact the solubility of the product. It is
highly recommended to use newly opened, anhydrous DMSO for the preparation of stock
solutions.

Experimental Protocols
Preparation of Stock Solutions

Materials:

o GDC-0834 (S-enantiomer) powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
 Sterile, polypropylene microcentrifuge tubes

Protocol:

Equilibrate the vial of GDC-0834 (S-enantiomer) to room temperature before opening to
prevent moisture condensation.

» Weigh the desired amount of the compound using an analytical balance.

e Add the appropriate volume of anhydrous DMSO to achieve the desired stock solution
concentration (e.g., for a 10 mM stock solution, add 167.58 pL of DMSO per 1 mg of GDC-
0834).

» Vortex the solution thoroughly to ensure complete dissolution. Gentle warming (e.g., in a
37°C water bath) and sonication can be used to aid dissolution if necessary.

 Aliquot the stock solution into single-use volumes in sterile polypropylene tubes.

» Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Protocol for Assessing Solution Stability

This protocol provides a general framework for assessing the stability of GDC-0834 in a
specific solvent and storage condition.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1663581?utm_src=pdf-body
https://www.benchchem.com/product/b1663581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Materials:

Prepared stock solution of GDC-0834 (S-enantiomer)

Solvent of interest (e.qg., cell culture medium, buffer)

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Appropriate HPLC column (e.g., C18)

Incubators or environmental chambers set to desired storage temperatures

Protocol:

Dilute the GDC-0834 stock solution to the final working concentration in the solvent of
interest.

o Prepare multiple, identical aliquots of the solution.

» Establish a "time zero" sample by immediately analyzing one aliquot via HPLC to determine
the initial peak area of GDC-0834.

» Store the remaining aliquots under the desired experimental conditions (e.g., 4°C, room
temperature, 37°C).

e At predetermined time points (e.g., 1, 2, 4, 8, 24, 48 hours), retrieve an aliquot from each
storage condition.

» Analyze the samples by HPLC using the same method as the "time zero" sample.

o Calculate the percentage of GDC-0834 remaining at each time point relative to the "time
zero" sample. The formula is: % Remaining = (Peak Area at Time X / Peak Area at Time 0) *
100

» Plot the percentage of remaining GDC-0834 against time to determine the stability profile.

Metabolic Stability Considerations
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A critical characteristic of GDC-0834 is its metabolic instability, particularly in human-derived in
vitro systems. The compound undergoes rapid amide hydrolysis, primarily mediated by
aldehyde oxidase (AO) and carboxylesterases (CES) present in the liver cytosol. This leads to
the formation of an inactive aniline metabolite.

This high rate of metabolism in human systems resulted in very low systemic exposure in
clinical trials.[2][3][4][5] Researchers should be aware of this property when designing and
interpreting in vitro and in vivo experiments, especially those involving human cells, tissues, or
animal models with humanized livers.

Safety and Handling
As with any chemical compound, appropriate safety precautions should be taken when

handling GDC-0834 (S-enantiomer).

o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-
resistant gloves.

« Handling: Avoid inhalation of dust and direct contact with skin and eyes. Handle the
compound in a well-ventilated area, preferably in a chemical fume hood.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

For comprehensive safety information, it is recommended to consult the Safety Data Sheet
(SDS) provided by the supplier.

Visualizations
Bruton's Tyrosine Kinase (BTK) Signaling Pathway

GDC-0834 is a potent inhibitor of Bruton's tyrosine kinase (BTK), a key enzyme in the B-cell
receptor (BCR) signaling pathway. Inhibition of BTK blocks the downstream signaling cascade
that is crucial for B-cell proliferation, differentiation, and survival.
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Caption: BTK Signaling Pathway and the inhibitory action of GDC-0834.

Experimental Workflow for Solution Stability
Assessment

The following diagram illustrates a typical workflow for determining the stability of GDC-0834 in
a solution over time.
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Caption: Workflow for assessing the stability of GDC-0834 in solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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